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Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730 Get Quote

Physicochemical and Spectroscopic Properties
4'-tert-Butylacetophenone is a clear, colorless to pale yellow liquid at room temperature,

characterized by a sweet, floral odor.[1] It is soluble in organic solvents like alcohol and ether

but has limited solubility in water.[1][2]

Physical and Chemical Properties
The key physicochemical properties of 4'-tert-Butylacetophenone are summarized in the

table below for easy reference.
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Property Value Source(s)

CAS Number 943-27-1 [3]

Molecular Formula C₁₂H₁₆O [2][3]

Molecular Weight 176.25 g/mol [3][4]

Appearance
Clear colorless to pale yellow

liquid
[1][3]

Melting Point 17-18 °C (dimorphic) [2][3]

Boiling Point 107-108 °C at 5 mmHg [2][3]

252-254 °C at 760 mmHg

(estimated)
[5]

Density 0.964 g/mL at 25 °C [2][3]

Refractive Index (n²⁰/D) 1.520 - 1.521 [2][3][6]

Flash Point 86 °F (30 °C) [2][5]

Water Solubility
Insoluble / 50 mg/L at 25 °C

(est.)
[1][2][5]

logP (o/w) 3.18 - 3.58 [5][7][8]

Vapor Pressure
0.0141 - 0.0186 mmHg at 25

°C
[2][8]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 4'-tert-
Butylacetophenone. Various spectroscopic techniques have been used to analyze this

compound.
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Spectrum Type Availability / Source

¹H NMR Available[4][9]

¹³C NMR Available[10]

Mass Spectrometry (GC-MS) Available[4]

Infrared (IR) Spectroscopy Available[4]

Raman Spectroscopy Available[4]

Synthesis and Manufacturing
The primary industrial synthesis of 4'-tert-Butylacetophenone is achieved via the Friedel-

Crafts acylation of tert-butylbenzene.[7][11] This electrophilic aromatic substitution reaction

typically uses an acylating agent like acetyl chloride or acetic anhydride in the presence of a

Lewis acid catalyst, such as aluminum chloride (AlCl₃).[6][7][11][12]

General Synthesis Workflow
The diagram below illustrates the general workflow for the Friedel-Crafts acylation synthesis of

4'-tert-Butylacetophenone.
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Caption: Synthesis workflow for 4'-tert-Butylacetophenone.
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Detailed Experimental Protocol
The following protocol is a detailed methodology for the synthesis of 4'-tert-
Butylacetophenone based on established procedures.[6]

Materials:

Anhydrous aluminum chloride (514 g, 3.85 mol)

Carbon tetrachloride (2 L)

Acetyl chloride (302 g, 3.85 mol)

tert-Butylbenzene (469 g, 3.5 mol)

Ice (1.7 kg)

35% Hydrochloric acid (150 mL)

Water (500 mL)

Procedure:

Reaction Setup: A suitable reaction vessel is charged with 2 liters of carbon tetrachloride and

514 g (3.85 mol) of anhydrous aluminum chloride. The mixture is stirred vigorously.

Addition of Acetyl Chloride: The mixture is cooled to below 10 °C. 302 g (3.85 mol) of acetyl

chloride is added over a period of 1 hour, maintaining the temperature below 10 °C.

Addition of tert-Butylbenzene: The reaction mixture is further cooled to below 5 °C. 469 g

(3.5 mol) of tert-butylbenzene is then added slowly over a period of 3 hours, ensuring the

temperature remains below 5 °C.[6]

Reaction Completion: After the addition is complete, the mixture is stirred for an additional

hour without external cooling, allowing it to slowly warm.

Workup (Quenching): The reaction mixture is carefully poured into a separate vessel

containing a mixture of 1.7 kg of ice, 500 mL of water, and 150 mL of 35% hydrochloric acid.
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[6]

Separation and Neutralization: The organic phase is separated using a separatory funnel. It

is then washed with water until neutral and subsequently dried over an appropriate drying

agent (e.g., anhydrous sodium sulfate).

Isolation: The solvent (carbon tetrachloride) is removed by distillation. The remaining crude

product is 4'-tert-Butylacetophenone.[6]

Applications and Research Interest
4'-tert-Butylacetophenone serves as a key intermediate in various chemical syntheses and

has applications in the fragrance industry.

Logical Relationships in Synthesis
The compound is a building block for more complex molecules. Its role as a synthetic

intermediate is visualized below.

Applications & Derivatives

4'-tert-Butylacetophenone
(CAS 943-27-1)

Fragrance Industry
(Perfumery)

Used as

Synthesis of
2-Pyridone DerivativesReactant for

Precursor for
4-tert-Butylphenylacetic acid

Starting Material for

Intermediate for
Ebastine Synthesis

(as Impurity B)

Precursor in

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://prepchem.com/4-tert-butylacetophenone/
https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://prepchem.com/4-tert-butylacetophenone/
https://www.benchchem.com/product/b192730?utm_src=pdf-body
https://www.benchchem.com/product/b192730?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Applications of 4'-tert-Butylacetophenone.

Its primary applications include:

Fragrance and Perfumery: Due to its sweet, floral scent, it is used as a fragrance ingredient

in various consumer products.[1][4]

Pharmaceutical Intermediates: It is an impurity (Impurity B) that arises during the synthesis

of the antihistamine drug Ebastine.[3][13] It is also a precursor for synthesizing other

molecules of pharmaceutical interest, such as 4-tert-butylphenylacetic acid.[14]

Organic Synthesis: It is used as a starting material for the synthesis of other organic

compounds, such as 2-pyridone derivatives.[3][13][15]

Safety and Handling
4'-tert-Butylacetophenone is classified as a flammable liquid and vapor. It can cause skin and

serious eye irritation.[16][17] Proper safety precautions must be observed during handling and

storage.

Hazard and Safety Information
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Category Information Source(s)

GHS Pictograms GHS02 (Flammable)

Signal Word Warning [16]

Hazard Statements
H226: Flammable liquid and

vapor.

Causes skin irritation. [16]

Causes serious eye irritation. [16]

May cause respiratory

irritation.
[16][17]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. — No smoking.

[17]

P233: Keep container tightly

closed.

P240: Ground/bond container

and receiving equipment.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[17]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Store in a flammables

area.

[16]
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Incompatible Materials
Strong bases, strong acids,

oxidizing agents.
[16]

Personal Protective Equipment

Wear protective gloves,

clothing, and eye/face

protection. Use in a chemical

fume hood.

[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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